Cas no 866154-84-9 (1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine)

• Product Name: 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine
• CAS No: 866154-84-9
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 4663091
• Update Time: 2025-06-12

1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-4-phenylpiperazine
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-4-phenylpiperazine
• 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine

• Inchi： 1S/C15H19N3O3S/c1-12-15(13(2)21-16-12)22(19,20)18-10-8-17(9-11-18)14-6-4-3-5-7-14/h3-7H,8-11H2,1-2H3
• InChI Key： YXXZFLNEJXWIJM-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)ON=C2C)(=O)=O)CCN(C2=CC=CC=C2)CC1

Additional information on 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine

Introduction to 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine (CAS No. 866154-84-9)

1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine, with the CAS number 866154-84-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines and is characterized by its unique structural features, including a sulfonyl group and a substituted isoxazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine is particularly noteworthy for its ability to interact with various biological targets. The sulfonyl group, known for its high reactivity and stability, plays a crucial role in modulating the compound's pharmacological properties. Additionally, the presence of the 3,5-dimethyl isoxazole ring enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine in various therapeutic areas. One of the most significant areas of research is its application as an antipsychotic agent. Preclinical studies have shown that this compound exhibits potent antagonistic activity against serotonin 5-HT2A receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. This activity suggests that 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine could be a valuable addition to the current arsenal of antipsychotic medications.

In addition to its antipsychotic properties, 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine has also been investigated for its potential as an antidepressant. Research has demonstrated that this compound can modulate monoamine neurotransmitter systems, particularly serotonin and norepinephrine, which are key players in mood regulation. These findings suggest that 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine may have a dual mechanism of action, addressing both psychotic and depressive symptoms.

The safety profile of 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine is another critical aspect of its evaluation. Preclinical toxicity studies have indicated that this compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. This favorable safety profile makes it an attractive candidate for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing to phase II and III trials, where the therapeutic potential of 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine will be further evaluated.

Beyond its therapeutic applications, 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine has also been studied for its potential use as a research tool in neuroscience. Its ability to selectively target specific receptors makes it a valuable probe for investigating the underlying mechanisms of various neurological disorders. This research could lead to new insights into disease pathogenesis and the development of novel therapeutic strategies.

In conclusion, 1-(3,5-Dimethyl-4-isoxazolyl)sulfonyl-4-phenylpiperazine (CAS No. 866154-84-9) represents a promising compound with diverse applications in both therapeutic and research settings. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation and development. As research in this area continues to advance, it is likely that new opportunities will emerge for leveraging the full potential of this compound in improving human health.